Cas no 2728-37-2 (1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate))

• Product Name: 1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate)
• CAS No: 2728-37-2
• MF: C₁₂H₁₂F₆O₄S
• MW: 366.276703834534
• CID: 264047
• PubChem ID: 283349
• Update Time: 2025-04-19

1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol,2,2,3,3,4,4-hexafluoro-, 1-(4-methylbenzenesulfonate)
• 2,2',3,3',4',4'-Hexachlordiphenylether
• 2,2',3,3',4,4'-Hexachlorobiphenyl ether
• 2,2',3,3',4,4'-hexachlorodiphenylether
• 2,2,3,3,4,4-Hexafluor-5-(toluol-4-sulfonyloxy)-pentan-1-ol
• 2,2,3,3,4,4-hexafluoro-5-(toluene-4-sulfonyloxy)-pentan-1-ol
• 2,2',3,4',4,4'-Hexachlordiphenylether
• AC1L31B0
• AC1Q6YPI
• AR-1J6111
• CTK8D8856
• NSC-137880
• 2728-37-2
• 2,2,3,3,4,4-hexafluoro-5-hydroxypentyl 4-methylbenzenesulfonate
• QKIYIFRDNZARRM-UHFFFAOYSA-N
• A1-21154
• NSC137880
• SCHEMBL9293183
• 2,2,3,3,4,4-Hexafluoro-5-hydroxypentyl 4-methylbenzene-1-sulfonate
• DTXSID50950006

• Inchi： 1S/C12H12F6O4S/c1-8-2-4-9(5-3-8)23(20,21)22-7-11(15,16)12(17,18)10(13,14)6-19/h2-5,19H,6-7H2,1H3
• InChI Key： QKIYIFRDNZARRM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C(C(CO)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 366.03606
• Monoisotopic Mass: 366.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.463
• Boiling Point: 436°Cat760mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.45
• PSA: 63.6
• LogP: 3.67930